Cas no 916055-92-0 (Relistor)

• Product Name: Relistor
• CAS No: 916055-92-0
• Molecular Formula: C₂₁H₂₆BrNO₄
• Molecular Weight: 436.339445590973
• CID: 4756632
• PubChem ID: 16089914

Relistor Properties

Names and Identifiers

• Methylnaltrexone bromide
• RFO6IL3D3M
• MRZ 2663BR
• Relistor
• Methylnaltrexone bromide [USAN:INN:BAN]
• (R)-Naltrexone methobromide
• (R)-Naltrexone methylbromide
• (17R)-Methylnaltrexone bromide
• Naltrexone (R)-methobromide
• (R)-N-Methylnaltrexone bromide
• MOA 728
• Q27288096

• InChIKey： IFGIYSGOEZJNBE-NQMNLMSRSA-N
• Inchi： 1S/C21H25NO4.BrH/c1-22(11-12-2-3-12)9-8-20-17-13-4-5-14(23)18(17)26-19(20)15(24)6-7-21(20,25)16(22)10-13;/h4-5,12,16,19,25H,2-3,6-11H2,1H3;1H/t16-,19+,20+,21-,22-;/m1./s1
• SMILES： [Br-].O[C@@]12CCC([C@H]3[C@@]41C1C(=C(C=CC=1C[C@H]2[N@@+](C)(CC1CC1)CC4)O)O3)=O

Computed Properties

• Exact Mass: 435.10452g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 435.10452g/mol
• Heavy Atom Count: 27
• Complexity: 664
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 436.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives